Cas no 97146-00-4 (N'-[(4-Bromophenyl)methyl]propane-1,3-diamine)

N'-[(4-Bromophenyl)methyl]propane-1,3-diamine structure
97146-00-4 structure
Product Name:N'-[(4-Bromophenyl)methyl]propane-1,3-diamine
CAS No:97146-00-4
MF:C10H15BrN2
MW:243.143501520157
CID:2127355
Update Time:2023-08-04

N'-[(4-Bromophenyl)methyl]propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • N1-(4-bromobenzyl)propane-1,3-diamine
    • N'-[(4-Bromophenyl)methyl]propane-1,3-diamine
    • Inchi: 1S/C10H15BrN2/c11-10-4-2-9(3-5-10)8-13-7-1-6-12/h2-5,13H,1,6-8,12H2
    • InChI Key: HMBCWGBXTKKVKZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CNCCCN

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 122
  • Topological Polar Surface Area: 38
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